3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oate
Overview
Description
Cholate is a bile acid anion that is the conjugate base of cholic acid. It has a role as a human metabolite and a mouse metabolite. It is a bile acid anion and a cholanic acid anion. It is a conjugate base of a cholic acid.
Salts and esters of CHOLIC ACID.
Scientific Research Applications
1. Synthesis and Analysis in Bile Acid Biosynthesis
The compound plays a significant role in the study of bile acid biosynthesis. For example, Kurosawa et al. (2001) synthesized coenzyme A esters of 3α,7α,12α-trihydroxy-5β-cholan-24-oate for analyzing beta-oxidation in bile acid biosynthesis (Kurosawa et al., 2001).
2. Biotransformation Studies
Al-Aboudi et al. (2009) explored the biotransformation of methyl cholate using Aspergillus niger, leading to the isolation of derivatives including methyl 3α,7α,12α,15β-tetrahydroxy-5β-cholan-24-oate (Al-Aboudi et al., 2009).
3. Hydrogen-Bonded Aggregations in Crystal Structures
Bertolasi et al. (2005) reported the crystal structures of six new crystals of oxo-cholic acids, including 3α,12α-dihydroxy-7-oxo-5β-cholan-24-oic acid, revealing a variety of supramolecular architectures (Bertolasi et al., 2005).
4. Application in Medical Research
Mikov et al. (2004) tested the efficacy of 3α,7α-dihydroxy-12-oxo-5β-cholanate as a blood-brain barrier permeator, demonstrating its potential in medical research (Mikov et al., 2004).
5. Study of Anti-Inflammatory Activities
Yasukawa et al. (2009) investigated the anti-inflammatory activity of various bile acid derivatives, including the study of chenodeoxycholic acid inhibition in tumour promotion (Yasukawa et al., 2009).
6. Combinatorial Biocatalysis in Chemical Libraries
Secundo et al. (2003) prepared a library of bile acid derivatives starting from 3α,7α,12α-trihydroxy-5β-cholan-24-oic acid methyl ester using combinatorial biocatalysis (Secundo et al., 2003).
properties
Molecular Formula |
C24H39O5- |
|---|---|
Molecular Weight |
407.6 g/mol |
IUPAC Name |
(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/p-1/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1 |
InChI Key |
BHQCQFFYRZLCQQ-OELDTZBJSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
synonyms |
Cholate Cholates |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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